Cas no 3457-98-5 (4-Aminoazobenzene hydrochloride)

• Product Name: 4-Aminoazobenzene hydrochloride
• CAS No: 3457-98-5
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• MDL: MFCD00012994
• CID: 308363
• PubChem ID: 87562306
• Update Time: 2025-07-27

4-Aminoazobenzene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Phenyldiazenyl)aniline hydrochloride
• 4-(phenylazo)benzenaminemonohydrochloride
• 4-(phenylazo)-benzenaminmonohydrochloride
• AminoazobenzeneSalt
• Benzenamine,4-(phenylazo)-,monohydrochloride
• c.i.solventyellow1,monohydrochloride
• p-(phenylazo)-anilinhydrochloride
• 4-(phenylazo)anilinium chloride
• p-(phenylazo)anilineHCl
• 4-Aminoazobenzene Hydrochloride
• 4-Aminobenzene Hydrochloride
• 4-Phenylazoaniline hydrochloride
• 4-phenyldiazenylaniline,hydrochloride
• Benzenamine,4-(2-phenyldiazenyl)-, hydrochloride (1:1)
• Solvent Yellow 1
• 4-(Phenylazo)aniline Hydrochloride
• 4-(Phenyl-trans-azo)-anilin,Hydrochlorid
• 4-(phenyl-trans-azo)-aniline,hydrochloride
• p-AMINOAZOBENZENE HCl,PRACT
• p-phenylazoaniline hydrochloride
• p-aminoazobenzene hydrochloride
• p-(phenylazo)-anilin hydrochloride
• 4-(phenylazo)benzenamine monohydrochloride
• Aminoazobenzene Salt
• Benzenamine, 4-(phenylazo)-, monohydrochloride
• 4-phenylazoaniline;hydrochloride
• (E)-4-Aminoazobenzene hydrochloride
• Benzenamine, 4-(2-phenyldiazenyl)-, hydrochloride (1:1)
• p-Aminoazobenzene HCl
• p-Aminoazobenzolhydrochlorid
• VZ36742
• AX8094061
• F
• Silicon dioxide
• AKOS028109572
• A0771
• CS-0320548
• 4-phenyldiazenylaniline;hydrochloride
• AKOS015913151
• (E)-4-(phenyldiazenyl)aniline hydrochloride
• 4-(Phenyldiazenyl)anilinehydrochloride
• 287481-35-0
• FT-0689107
• 4-[(1E)-2-phenyldiazen-1-yl]aniline hydrochloride
• MFCD00012994
• AS-64031
• 3457-98-5
• Q26840889
• SCHEMBL2382817
• W-106726
• DTXSID40883975
• WMNTYZIRLUBHEE-UHFFFAOYSA-N
• 4-Aminoazobenzene HCl
• AI3-01542
• EINECS 222-390-3
• C.I. Solvent Yellow 1, monohydrochloride
• P-AMINODIPHENYLIMIDE HYDROCHLORIDE
• ANILINE, p-(PHENYLAZO)-, HYDROCHLORIDE
• DTXCID901023450
• C.I. Solvent Yellow 1, monohydrochloride (8CI)
• 4-Aminoazobenzene hydrochloride

• MDL： MFCD00012994
• Inchi： 1S/C12H11N3.ClH/c13-10-6-8-12(9-7-10)15-14-11-4-2-1-3-5-11;/h1-9H,13H2;1H/b15-14+;
• InChI Key： WMNTYZIRLUBHEE-WPDLWGESSA-N
• SMILES： Cl.N(/C1C=CC(=CC=1)N)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.07200
• Monoisotopic Mass: 233.071975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 50.7

Experimental Properties

• Color/Form: Steel blue needle crystals. Industrial products are steel blue to blue black powder crystals
• Melting Point: 213 °C
• Boiling Point: 360.7°Cat760mmHg
• Flash Point: 171.9°C
• PSA: 50.74000
• LogP: 5.06740
• Solubility: Slightly soluble in water, hydrochloric acid and ethanol

4-Aminoazobenzene hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazard Category Code： 45-46-20/21/22-36/37/38
• Safety Instruction： S53; S22; S26; S36/37/39
• RTECS：BY8235000
• Hazardous Material Identification：
• Risk Phrases：R45; R46; R20/21/22; R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt